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Compound of Interest

Compound Name:
1-(5-Methylpyridin-2-yl)piperidin-3-

ol

CAS No.: 939986-71-7

Cat. No.: B1501032

Get Quote

1-(5-Methylpyridin-2-yl)piperidin-3-ol is a substituted piperidine derivative with potential

applications in pharmaceutical research and development. As with many novel chemical

entities, a comprehensive, officially published safety data sheet may not be readily available.

This guide, therefore, adopts a foundational principle of chemical safety: evaluating the

potential hazards of a molecule by analyzing its constituent structural motifs. The safety profile

of 1-(5-Methylpyridin-2-yl)piperidin-3-ol can be inferred from the well-documented

characteristics of its core components: the pyridine ring and the piperidine ring. This document

provides a detailed framework for the safe handling, storage, and disposal of this compound,

grounded in the established safety protocols for pyridine and piperidine derivatives.

The pyridine moiety is a common heterocyclic aromatic compound used as a solvent and

reagent.[1] Its derivatives are known for their potential toxicity and flammability.[2] The

piperidine ring is a saturated heterocycle found in numerous natural alkaloids, many of which

exhibit significant biological activity and toxicity.[3][4] The combination of these two structures in

1-(5-Methylpyridin-2-yl)piperidin-3-ol necessitates a cautious and well-informed approach to

its handling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1501032#bc-rfq
https://www.benchchem.com/product/b1501032/docs?utm_src=pdf-body#introduction-a-proactive-approach-to-the-safety-of-novel-chemical-entities
https://www.benchchem.com/product/b1501032/docs?utm_src=pdf-body#introduction-a-proactive-approach-to-the-safety-of-novel-chemical-entities
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.fishersci.com/store/msds?partNumber=AC290860025&productDescription=PYRIDINE%2C+FOR+ANALYSIS+2LT&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/Piperidine
https://www.mdpi.com/1422-0067/23/20/12128
https://www.benchchem.com/product/b1501032/docs?utm_src=pdf-body#introduction-a-proactive-approach-to-the-safety-of-novel-chemical-entities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1501032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Risk Assessment
Based on the known hazards of pyridine and piperidine derivatives, 1-(5-Methylpyridin-2-
yl)piperidin-3-ol should be treated as a hazardous substance. The primary anticipated

hazards include:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[5][6] Substituted piperidines

and pyridines can cause a range of adverse health effects, including irritation to the skin,

eyes, and respiratory tract.[7][8] Prolonged or repeated exposure may lead to more severe

health issues.[8]

Corrosivity: Many amine-containing compounds, including piperidine, are corrosive and can

cause severe skin burns and eye damage.[5][6]

Flammability: While the flammability of 1-(5-Methylpyridin-2-yl)piperidin-3-ol has not been

empirically determined, both pyridine and piperidine are flammable liquids.[2][6] Therefore,

this compound should be considered flammable and kept away from ignition sources.[2][9]

Anticipated Hazard Classification
The following table summarizes the likely hazard classifications for 1-(5-Methylpyridin-2-
yl)piperidin-3-ol based on its structural analogues.
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Hazard Class Anticipated Classification
Rationale and Supporting
Evidence

Acute Toxicity (Oral) Category 3 or 4

Pyridine and some of its

derivatives are harmful if

swallowed.[10][11]

Acute Toxicity (Dermal) Category 3

Piperidine and some pyridine

derivatives are toxic in contact

with skin.[10][12]

Acute Toxicity (Inhalation) Category 3 or 4

Inhalation of piperidine or

pyridine vapors can be harmful

or fatal.[5][13]

Skin Corrosion/Irritation Category 1B or 2

Piperidine is known to cause

severe skin burns.[12] Pyridine

derivatives can cause skin

irritation.[10]

Serious Eye Damage/Irritation Category 1 or 2A

Piperidine causes serious eye

damage.[12] Pyridine

derivatives cause serious eye

irritation.[10]

Exposure Controls and Personal Protection
A multi-layered approach to exposure control is essential when working with 1-(5-
Methylpyridin-2-yl)piperidin-3-ol. This involves a combination of engineering controls,

administrative controls, and personal protective equipment (PPE).

Engineering Controls
Ventilation: All work with this compound should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[1][14] This is crucial to minimize the

inhalation of potentially harmful vapors.

Containment: For procedures with a higher risk of aerosol generation, consider using a glove

box or other closed-system apparatus.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent skin and eye contact.[8]

Eye Protection: Chemical splash goggles are required at all times.[8]

Hand Protection: Wear nitrile or neoprene gloves.[8] Latex gloves are not recommended as

they may offer insufficient protection.[1]

Skin and Body Protection: A lab coat should be worn to prevent skin contact.[8] For larger

quantities or in case of a spill, additional protective clothing may be necessary.[15]

Respiratory Protection: If working outside of a fume hood is unavoidable, a properly fitted

respirator with an appropriate cartridge for organic vapors should be used.

Caption: Required PPE for handling 1-(5-Methylpyridin-2-yl)piperidin-3-ol.

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to ensuring a safe laboratory

environment.

Handling
General Hygiene: Wash hands thoroughly after handling the compound.[12] Do not eat,

drink, or smoke in the work area.[11][16]

Preventing Exposure: Avoid breathing dust, fume, gas, mist, vapors, or spray.[5] Avoid

contact with skin, eyes, and clothing.[15]

Ignition Sources: Keep the compound away from heat, sparks, open flames, and other

ignition sources.[2][11] Use non-sparking tools and take precautionary measures against

static discharge.[2][12]

Dispensing: When transferring the compound, ensure proper grounding and bonding of

containers to prevent static electricity buildup.[2][16]

Storage
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Container: Keep the container tightly closed in a dry and well-ventilated place.[5][6]

Location: Store in a cool, designated area for flammable and toxic chemicals.[5][12] The

storage area should be locked to restrict access to authorized personnel only.[6][7]

Incompatible Materials: Store away from strong acids and oxidizing agents.[2][16]

Emergency Procedures: A Self-Validating System
Preparedness for emergencies is a critical component of laboratory safety. The following

protocols should be clearly understood by all personnel working with 1-(5-Methylpyridin-2-
yl)piperidin-3-ol.

Spill Response
Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area

and ensure adequate ventilation.[15]

Control Ignition Sources: Remove all sources of ignition from the area.[10]

Containment: For small spills, absorb the material with a non-combustible absorbent material

such as sand, earth, or vermiculite.[12][15] Prevent the spill from entering drains or

waterways.[15]

Cleanup: Collect the absorbed material into a labeled, sealable container for proper disposal.

[10][12]

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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